5-{4-[(2-Fluorobenzyl)oxy]-3-methoxybenzylidene}-3-propyl-1,3-thiazolidine-2,4-dione

• Molecular Formula: C21H20FNO4S
• Molecular Weight: 401.5 g/mol
• IUPAC Name: (5Z)-5-[[4-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methylidene]-3-propyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C21H20FNO4S/c1-3-10-23-20(24)19(28-21(23)25)12-14-8-9-17(18(11-14)26-2)27-13-15-6-4-5-7-16(15)22/h4-9,11-12H,3,10,13H2,1-2H3/b19-12-
• InChI Key: OSDSSIGLKQNHCI-UNOMPAQXSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC3=CC=CC=C3F)OC)/SC1=O
• SMILES: CCCN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=CC=C3F)OC)SC1=O

Description

5-{4-[(2-Fluorobenzyl)oxy]-3-methoxybenzylidene}-3-propyl-1,3-thiazolidine-2,4-dione is a chemical compound that is commonly known as FMBP. It is a thiazolidinedione derivative compound that has been synthesized for its potential use in medical research. FMBP is known to have various biochemical and physiological effects that make it an important compound for scientific research.

Mechanism of Action

The mechanism of action of FMBP is not fully understood. However, it is known to activate peroxisome proliferator-activated receptor-gamma (PPAR-gamma), which is a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism. Activation of PPAR-gamma by FMBP leads to increased insulin sensitivity, decreased inflammation, and decreased oxidative stress.
Biochemical and Physiological Effects:
FMBP has been shown to have various biochemical and physiological effects. It has been shown to decrease levels of inflammatory cytokines such as TNF-alpha and IL-6. FMBP has also been shown to decrease levels of oxidative stress markers such as malondialdehyde and increase levels of antioxidant enzymes such as superoxide dismutase. Additionally, FMBP has been shown to decrease levels of cholesterol and triglycerides in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using FMBP in lab experiments is its potential use in the treatment of various diseases. FMBP has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties, making it a promising compound for medical research. However, one limitation of using FMBP in lab experiments is its complex synthesis method. The synthesis of FMBP is a multi-step process that requires specialized equipment and expertise, making it difficult to produce in large quantities.

Future Directions

There are several future directions for further research on FMBP. One area of research could be the development of more efficient synthesis methods for FMBP. Another area of research could be the exploration of FMBP's potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research could be done to explore the potential use of FMBP in the treatment of cardiovascular diseases such as atherosclerosis.

Synthesis Methods

The synthesis of FMBP is a complex process that involves multiple steps. The first step involves the synthesis of 2-fluorobenzyl alcohol. This is done by reacting 2-fluorobenzaldehyde with sodium borohydride in methanol. The resulting product is then reacted with 3-methoxybenzaldehyde in the presence of a catalyst to form the intermediate product, 4-[(2-Fluorobenzyl)oxy]-3-methoxybenzaldehyde. This intermediate product is then reacted with 3-propyl-1,3-thiazolidine-2,4-dione in the presence of a catalyst to form the final product, FMBP.

Scientific Research Applications

FMBP has been extensively studied for its potential use in medical research. It has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties. FMBP has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, FMBP has been studied for its potential use in the treatment of cardiovascular diseases such as atherosclerosis.